3-Bromo-2-formyl-6-methoxyphenyl acetate

• Molecular Formula: C10H9BrO4
• Molecular Weight: 273.08 g/mol
• IUPAC Name: (3-bromo-2-formyl-6-methoxyphenyl) acetate
• InChI: InChI=1S/C10H9BrO4/c1-6(13)15-10-7(5-12)8(11)3-4-9(10)14-2/h3-5H,1-2H3
• InChI Key: HHFQQGZFRGSXCR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1C=O)Br)OC

Description

3-Bromo-2-formyl-6-methoxyphenyl acetate is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of potassium bromide (40 g) in H2O (250 mL) was added bromine (6.8 mL). To the dark red solution was added aldehyde 10 (20.2 g). The turbid orange solution was stirred overnight, filtered, rinsed with ethyl acetate, recrystallized from ethyl acetate/hexane to afford yellow crystals (22.4 g, 79%): m.p. 121.6-123.4° C., lit18 m.p. 119-120° C.; EIMS m/z 274 (M+, 81Br), 272 (M+, 79Br), 232, 230, 186, 184, 43; 1H NMR δ 10.26 (1H, s, CHO), 7.51 (1H, d, J=9.0 Hz, H4), 7.05 (1H, d, J=9.0 Hz H2, H4), 3.85 (3H, s, OCH3), 2.38 (3H, s, COCH3); 13C—NMR (75.5 MHZ) δ 190.38, 168.71, 151.78, 140.37, 131.41, 126.49, 117.69, 116.35, 56.40, 20.44. Anal. Calcd. For C10H9O4Br: C, 43.98; H, 3.32. Found: C, 44.46; H, 3.55.